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Core Abstract: Methyl 2-methoxy-6-methylbenzoate, a substituted aromatic ester, has

emerged as a crucial building block in contemporary organic chemistry. Its strategic importance

is most prominently highlighted by its role as a key intermediate in the synthesis of the

fungicide metrafenone. This technical guide provides an in-depth analysis of the synthesis,

chemical properties, and significant applications of methyl 2-methoxy-6-methylbenzoate,

offering detailed experimental protocols and quantitative data to support advanced research

and development endeavors.

Introduction
Methyl 2-methoxy-6-methylbenzoate (CAS No. 79383-44-1) is an organic compound

characterized by a benzene ring substituted with a methyl ester, a methoxy group, and a

methyl group at positions 1, 2, and 6, respectively.[1] This unique substitution pattern imparts

specific reactivity and steric hindrance, making it a valuable synthon for the construction of

complex molecular architectures. While its applications are specialized, its function as a

precursor to 2-methoxy-6-methylbenzoic acid, a vital component in the agrochemical industry,

underscores its significance. This guide will elucidate the synthetic pathways involving this

compound, present its physicochemical and spectroscopic data, and detail its primary

application.
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Physicochemical and Spectroscopic Data
Precise characterization of methyl 2-methoxy-6-methylbenzoate is fundamental for its

effective use in synthesis. The following tables summarize its key physical and spectroscopic

properties.

Table 1: Physical and Chemical Properties of Methyl 2-methoxy-6-methylbenzoate

Property Value Reference(s)

CAS Number 79383-44-1 [1][2]

Molecular Formula C₁₀H₁₂O₃ [1][2]

Molecular Weight 180.20 g/mol [1][2]

Physical Form Liquid

Storage Temperature 2-8 °C (Refrigerator) [2]

Table 2: Spectroscopic Data for Methyl 2-methoxy-6-methylbenzoate

Spectrum Type Data Reference(s)

¹H-NMR Conforms to structure [3]

Mass Spectrum Conforms to structure [3]

Purity by HPLC >90% [3]

Note: Detailed spectral data with peak assignments are not readily available in the public

domain and would typically be confirmed by researchers through direct analysis.

Synthesis and Reactions
The primary role of methyl 2-methoxy-6-methylbenzoate in organic chemistry is as an

intermediate in the synthesis of 2-methoxy-6-methylbenzoic acid. This transformation involves

a two-step process starting from methyl 2-hydroxy-6-methylbenzoate: a methylation reaction to

introduce the methoxy group, followed by hydrolysis of the methyl ester.
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Synthesis of Methyl 2-methoxy-6-methylbenzoate via
Methylation
The synthesis of methyl 2-methoxy-6-methylbenzoate is achieved through the methylation of

methyl 2-hydroxy-6-methylbenzoate. A common methylating agent for this transformation is

dimethyl sulfate in the presence of a base.

Methyl 2-hydroxy-6-methylbenzoate

Methyl 2-methoxy-6-methylbenzoate

Methylation

Dimethyl Sulfate
(CH₃)₂SO₄

Sodium Hydroxide
(NaOH)

Click to download full resolution via product page

Caption: Synthesis of Methyl 2-methoxy-6-methylbenzoate.

Reaction Setup: To a solution of crude methyl 2-hydroxy-6-methylbenzoate (125 g), add

dimethyl sulfate (50.5 g, 1.6 eq.).

Temperature Control: Heat the mixture to 35-40 °C.

Addition of Base: Slowly add a 30% sodium hydroxide solution (93.5 g, 2.8 eq.) dropwise,

ensuring the reaction temperature does not exceed 40 °C.

Reaction Completion: After the addition is complete, continue stirring for 1 hour until the

reaction is finished (monitored by a suitable technique like TLC or HPLC).

Work-up: Allow the reaction mixture to stand and separate into layers. Separate the oil layer

and wash it with water.
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Product Isolation: The resulting crude product is 126 g of methyl 2-methoxy-6-
methylbenzoate.

Hydrolysis to 2-methoxy-6-methylbenzoic Acid
The subsequent step in the primary synthetic route is the hydrolysis of the methyl ester group

of methyl 2-methoxy-6-methylbenzoate to yield the corresponding carboxylic acid. This is

typically achieved under basic conditions followed by acidification.

Methyl 2-methoxy-6-methylbenzoate

Sodium 2-methoxy-6-methylbenzoate

1. Hydrolysis

Sodium Hydroxide (NaOH)
Water (H₂O)

Hydrochloric Acid (HCl)
or Sulfuric Acid (H₂SO₄)

2-methoxy-6-methylbenzoic Acid

2. Acidification

Click to download full resolution via product page

Caption: Hydrolysis to 2-methoxy-6-methylbenzoic Acid.

Reaction Setup: To 100 g of crude methyl 2-methoxy-6-methylbenzoate, add a 30%

sodium hydroxide solution (75.0 g, 1.01 eq.) and 200 g of water.

Heating: Heat the mixture to 80-90 °C until the hydrolysis is complete.

Cooling: Cool the reaction solution to 20-30 °C.

Acidification: Add 103 g of 20% hydrochloric acid to adjust the pH to 1-2, leading to the

precipitation of the product.

Stirring and Filtration: After the addition of acid, stir the mixture at a constant temperature for

1 hour. Filter the precipitate.
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Drying: Dry the collected solid at 90-110 °C to obtain 87.8 g of 2-methoxy-6-methylbenzoic

acid (HPLC purity: 99.8%, Yield: 95.3%).

Core Application: Intermediate in the Synthesis of
Metrafenone
The primary industrial application of methyl 2-methoxy-6-methylbenzoate is its role as a

precursor in the synthesis of 2-methoxy-6-methylbenzoic acid, which is a key building block for

the fungicide metrafenone.[4] Metrafenone is a benzophenone-type fungicide that is effective

against powdery mildew on various crops. The synthesis of metrafenone involves the Friedel-

Crafts acylation of a substituted toluene with 2-methoxy-6-methylbenzoyl chloride (derived from

the corresponding acid).

Intermediate Synthesis

Final Product Synthesis

Methyl 2-methoxy-6-methylbenzoate 2-methoxy-6-methylbenzoic Acid
Hydrolysis

2-methoxy-6-methylbenzoyl Chloride
Chlorination (e.g., SOCl₂)

Metrafenone

Friedel-Crafts Acylation

Substituted Toluene Derivative

Click to download full resolution via product page

Caption: Role in Metrafenone Synthesis Pathway.

Conclusion
Methyl 2-methoxy-6-methylbenzoate is a specialized yet significant molecule in organic

synthesis. Its primary utility lies in its function as a direct precursor to 2-methoxy-6-

methylbenzoic acid, a critical component for the production of the fungicide metrafenone. The

synthetic route to and from methyl 2-methoxy-6-methylbenzoate is well-defined, involving

standard methylation and hydrolysis reactions. The detailed protocols and data presented in

this guide provide a solid foundation for researchers and professionals working in agrochemical
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synthesis and other areas of organic chemistry where this versatile intermediate may find future

applications. Further research into the spectroscopic characterization of this compound would

be beneficial to the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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